Cas no 2098138-31-7 (2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile)

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile is a heterocyclic compound featuring a fused pyranopyrazole core with a cyclopropylmethyl substituent and a nitrile functional group. Its unique structure makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules. The compound’s rigid bicyclic framework enhances binding affinity in target interactions, while the nitrile group offers versatility for further derivatization. Its cyclopropyl moiety may contribute to improved metabolic stability and selectivity in drug design. This scaffold is of interest in the development of CNS-targeting agents and enzyme inhibitors due to its balanced lipophilicity and structural diversity. Suitable for research applications requiring precise molecular modifications.
2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile structure
2098138-31-7 structure
Product Name:2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile
CAS No:2098138-31-7
MF:C11H13N3O
MW:203.240422010422
CID:5724751
PubChem ID:121214428
Update Time:2025-05-21

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile
    • AKOS026724956
    • F2198-6510
    • 2-(cyclopropylmethyl)-6,7-dihydro-4H-pyrano[4,3-c]pyrazole-3-carbonitrile
    • 2098138-31-7
    • 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile
    • Inchi: 1S/C11H13N3O/c12-5-11-9-7-15-4-3-10(9)13-14(11)6-8-1-2-8/h8H,1-4,6-7H2
    • InChI Key: SZKRWOLAEOHYIE-UHFFFAOYSA-N
    • SMILES: O1CCC2C(C1)=C(C#N)N(CC1CC1)N=2

Computed Properties

  • Exact Mass: 203.105862047g/mol
  • Monoisotopic Mass: 203.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 50.8Ų

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile Pricemore >>

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Additional information on 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile: A Comprehensive Overview

The compound with CAS No. 2098138-31-7, known as 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrano[4,3-c]pyrazole, a heterocyclic structure with unique electronic properties and potential bioactivity. Recent studies have highlighted its role in various chemical reactions and its potential applications in drug discovery.

Pyrano[4,3-c]pyrazole is a fused bicyclic system comprising a pyran ring and a pyrazole ring. The fusion of these two rings introduces significant steric and electronic effects, making the system highly versatile for chemical modifications. The cyclopropylmethyl group attached to the molecule adds further complexity to its structure. Cyclopropane rings are known for their strained geometry and reactivity, which can influence the molecule's stability and reactivity in chemical reactions.

The carbonitrile group at position 3 of the molecule is another key feature. Cyanide groups are commonly used in organic synthesis as they can act as leaving groups or participate in nucleophilic substitutions. In this compound, the nitrile group may play a crucial role in determining the molecule's solubility and bioavailability.

Recent research has focused on the synthesis and characterization of this compound. One study reported a novel method for synthesizing 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile using a one-pot reaction involving cyclopropane intermediates. This approach not only simplifies the synthesis process but also enhances the yield of the product.

Another area of interest is the evaluation of this compound's biological activity. Preliminary assays have suggested that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings have sparked further investigations into its potential as an anti-inflammatory agent.

In terms of applications, 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile has shown promise in medicinal chemistry due to its unique structural features. Its ability to form hydrogen bonds and its lipophilic nature make it an attractive candidate for drug design targeting various therapeutic areas.

Moreover, computational studies have been conducted to predict the molecule's pharmacokinetic properties. These studies suggest that the compound may have favorable absorption and distribution characteristics, which are critical for its potential use as an orally administered drug.

In conclusion, 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile (CAS No. 2098138-31-7) is a structurally complex molecule with intriguing chemical and biological properties. Its synthesis methods continue to evolve with advancements in organic chemistry techniques. As research progresses into its biological activity and pharmacokinetics

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